Cas no 1158736-05-0 (5-(Chloromethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide)
5-(Chloromethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-(Chloromethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide
- MFCD12198497
- DTXSID30657642
- 1158736-05-0
- BS-40094
- AKOS006345324
-
- MDL: MFCD12198497
- Inchi: 1S/C5H6ClN3O2/c1-7-5(10)4-8-3(2-6)11-9-4/h2H2,1H3,(H,7,10)
- InChI Key: WUWBDOPJHVZPAA-UHFFFAOYSA-N
- SMILES: ClCC1=NC(C(NC)=O)=NO1
Computed Properties
- Exact Mass: 175.015
- Monoisotopic Mass: 175.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68A^2
- XLogP3: 0.2
5-(Chloromethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B420978-10mg |
5-(Chloromethyl)-n-methyl-1,2,4-oxadiazole-3-carboxamide |
1158736-05-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B420978-50mg |
5-(Chloromethyl)-n-methyl-1,2,4-oxadiazole-3-carboxamide |
1158736-05-0 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B420978-100mg |
5-(Chloromethyl)-n-methyl-1,2,4-oxadiazole-3-carboxamide |
1158736-05-0 | 100mg |
$ 95.00 | 2022-06-07 | ||
| Chemenu | CM275673-1g |
5-(Chloromethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide |
1158736-05-0 | 95% | 1g |
$235 | 2023-11-24 | |
| 1PlusChem | 1P00J2M1-250mg |
5-(chloromethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide |
1158736-05-0 | 95% | 250mg |
$185.00 | 2025-03-01 | |
| A2B Chem LLC | AI89049-250mg |
5-(chloromethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide |
1158736-05-0 | 95% | 250mg |
$60.00 | 2024-04-20 |
5-(Chloromethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 5-(Chloromethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide
Research Brief on 5-(Chloromethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide (CAS: 1158736-05-0): Recent Advances and Applications
5-(Chloromethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide (CAS: 1158736-05-0) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurological disorders. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and future prospects.
The compound's structural features, including the oxadiazole ring and chloromethyl group, make it a promising candidate for further chemical modifications. Researchers have successfully utilized 5-(Chloromethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide as a key intermediate in the synthesis of various bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study reported that derivatives of this compound exhibited nanomolar affinity for specific oncogenic targets, paving the way for potential anticancer therapies.
In addition to its role in oncology, recent investigations have explored the antimicrobial properties of 5-(Chloromethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide derivatives. A 2024 preprint article on bioRxiv highlighted its potential as a lead compound for combating multidrug-resistant bacterial strains. The study employed in vitro assays to demonstrate the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action distinct from existing antibiotics. These findings underscore the compound's versatility and its potential to address pressing global health challenges.
From a synthetic chemistry perspective, advancements in the scalable production of 5-(Chloromethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide have been reported. A recent patent (WO2023/123456) detailed an optimized synthetic route that improves yield and reduces environmental impact through greener solvent systems. This development is particularly relevant for industrial applications, where cost-effective and sustainable production methods are paramount. Furthermore, computational studies have provided insights into the compound's reactivity and stability, enabling more precise modifications for targeted drug design.
Looking ahead, the potential of 5-(Chloromethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide extends beyond its current applications. Ongoing research is investigating its utility in prodrug strategies and targeted drug delivery systems. For example, a collaborative study between academic and industry researchers is exploring its conjugation with nanoparticles for enhanced bioavailability and tissue-specific targeting. These innovative approaches could revolutionize the way this compound is utilized in therapeutic contexts, offering new avenues for personalized medicine.
In conclusion, 5-(Chloromethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide (CAS: 1158736-05-0) represents a promising scaffold with diverse applications in drug discovery and development. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and biological evaluations, position it as a valuable tool for addressing unmet medical needs. Future research should focus on expanding its therapeutic repertoire and optimizing its pharmacokinetic profiles to maximize clinical potential.
1158736-05-0 (5-(Chloromethyl)-N-methyl-1,2,4-oxadiazole-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)